Cas no 773868-00-1 (3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid
• CAS No: 773868-00-1
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6251039
• PubChem ID: 53441970
• Update Time: 2025-06-15

3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 773868-00-1
• AKOS026739794
• 3-{[(benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid
• EN300-24295303
• 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid

• Inchi： 1S/C18H19NO4/c1-13(17(20)21)16(15-10-6-3-7-11-15)19-18(22)23-12-14-8-4-2-5-9-14/h2-11,13,16H,12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： SKBBRBUXQRJINA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC=CC=1)C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid

Comprehensive Overview of 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid (CAS No. 773868-00-1)

3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid (CAS No. 773868-00-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Cbz-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development due to its unique structural features. The presence of both benzyloxycarbonyl (Cbz) and phenylpropanoic acid moieties makes it a versatile building block for designing bioactive molecules.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers frequently search for high-purity Cbz-amino acids like 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid to ensure optimal yields in solid-phase peptide synthesis (SPPS). Its compatibility with Fmoc/tBu strategies further enhances its utility in modern laboratories.

The compound’s stereochemical stability and solubility profile are frequently discussed in scientific forums, particularly for applications in cancer therapeutics and neurodegenerative disease research. A common query among chemists is how to optimize the deprotection efficiency of the Cbz group under mild conditions, which underscores the importance of this compound in green chemistry initiatives.

From a commercial perspective, 773868-00-1 is often listed under categories like pharmaceutical intermediates and research chemicals. Suppliers emphasize its ≥98% HPLC purity to meet the stringent requirements of GLP-compliant studies. The compound’s melting point and spectral data (e.g., NMR, IR) are well-documented, aiding in quality control during scale-up production.

Emerging trends in AI-driven drug discovery have also spotlighted derivatives of 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid as potential scaffolds for virtual screening. Computational chemists leverage its molecular descriptors to predict ADMET properties, aligning with the industry’s shift toward in silico optimization.

Environmental considerations are another hotspot. The compound’s biodegradability and waste management protocols are critical for labs adhering to sustainable chemistry principles. Recent publications explore its catalytic hydrogenation as an eco-friendly alternative to traditional deprotection methods.

In summary, 3-{[(Benzyloxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid (CAS No. 773868-00-1) remains indispensable in both academic and industrial settings. Its multifaceted applications—from peptide engineering to computational drug design—ensure its relevance in the evolving landscape of life sciences and material innovation.